Cas no 2757901-40-7 (Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate)

Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate is a heterocyclic compound featuring a thiazole core substituted with a piperidinyl group and a tert-butyl carboxylate moiety. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry, where it serves as a key intermediate for the development of pharmacologically active molecules. The tert-butyl ester group enhances stability and facilitates further functionalization, while the piperidinyl substitution offers potential for interactions with biological targets. Its well-defined reactivity profile makes it valuable for constructing complex scaffolds in drug discovery. The compound is typically handled under controlled conditions due to its sensitivity to hydrolysis and other reactive environments.
Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate structure
2757901-40-7 structure
Product Name:Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate
CAS No:2757901-40-7
MF:C14H22N2O2S
MW:282.401682376862
CID:6094012
PubChem ID:165758262
Update Time:2025-05-21

Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-37102209
    • tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate
    • 2757901-40-7
    • Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate
    • Inchi: 1S/C14H22N2O2S/c1-9-11(13(17)18-14(2,3)4)16-12(19-9)10-5-7-15-8-6-10/h10,15H,5-8H2,1-4H3
    • InChI Key: RZFDAPYPDHHBLK-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C(=O)OC(C)(C)C)N=C1C1CCNCC1

Computed Properties

  • Exact Mass: 282.14019912g/mol
  • Monoisotopic Mass: 282.14019912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 79.5Ų

Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate Pricemore >>

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Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate Related Literature

Additional information on Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate

Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate: A Comprehensive Overview

The compound Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate, with the CAS number 2757901-40-7, is a notable organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a thiazole ring system, a piperidine moiety, and a tert-butyl ester group. The combination of these structural elements contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the piperidine ring in this compound adds further complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. Researchers have explored the synthesis of similar compounds using various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize yield and purity.

The synthesis of Tert-butyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate typically involves a multi-step process that begins with the preparation of the thiazole core. This is followed by the introduction of the piperidine group through nucleophilic substitution or coupling reactions. The tert-butyl ester group is then introduced to stabilize the carboxylic acid moiety during subsequent reactions. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses of such compounds.

In terms of applications, this compound has shown promise in biological assays targeting various disease states. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammation and cancer progression. The methyl group at position 5 of the thiazole ring plays a crucial role in modulating the compound's activity, as it contributes to both hydrophobic interactions and electronic effects.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed favorable interactions between this compound and key therapeutic targets, such as protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug development programs.

Moreover, the versatility of this compound lies in its ability to serve as an intermediate for constructing more complex molecules. By modifying substituents on the thiazole ring or altering the piperidine moiety, chemists can tailor its properties for specific applications. For example, replacing the tert-butyl group with other ester functionalities could enhance solubility or improve metabolic stability.

In conclusion, Tert-butyl 5-methyl-2-(piperidin-4-yli)-1,3-thiazole-4-carboxylate represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic purposes. Its unique structure, coupled with recent advances in synthetic methodologies and computational modeling, positions it as a promising candidate for future drug discovery efforts.

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